Cas no 1261866-30-1 (3-Nitro-2-(trifluoromethoxy)toluene)

• Product Name: 3-Nitro-2-(trifluoromethoxy)toluene
• CAS No: 1261866-30-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4761127
• Update Time: 2025-10-29

3-Nitro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H6F3NO3/c1-5-3-2-4-6(12(13)14)7(5)15-8(9,10)11/h2-4H,1H3
• InChI Key： QBKWROZAAIAQGQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Additional information on 3-Nitro-2-(trifluoromethoxy)toluene

Chemical Profile of 3-Nitro-2-(trifluoromethoxy)toluene (CAS No: 1261866-30-1)

3-Nitro-2-(trifluoromethoxy)toluene, identified by its Chemical Abstracts Service (CAS) number 1261866-30-1, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitroaromatics, which are widely studied due to their versatile reactivity and potential applications in medicinal chemistry. The presence of both a nitro group and a trifluoromethoxy substituent makes this molecule particularly interesting, as these functional groups can influence its electronic properties, solubility, and biological activity.

The structural features of 3-Nitro-2-(trifluoromethoxy)toluene include a benzene ring substituted with a nitro group at the 3-position and a trifluoromethoxy group at the 2-position. The nitro group, known for its electron-withdrawing nature, can affect the reactivity of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. On the other hand, the trifluoromethoxy group, which is highly electronegative due to the presence of three fluorine atoms, can modulate the electronic distribution across the molecule. This combination of substituents can lead to unique chemical behavior that is exploited in various synthetic pathways.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. 3-Nitro-2-(trifluoromethoxy)toluene is no exception and has been explored as a key intermediate in the synthesis of more complex molecules. For instance, its nitro group can be reduced to an amine, which can then be further functionalized to produce bioactive compounds. Similarly, the trifluoromethoxy group can serve as a handle for further derivatization through nucleophilic substitution or elimination reactions.

One of the most compelling aspects of 3-Nitro-2-(trifluoromethoxy)toluene is its potential application in pharmaceutical development. The nitroaromatic scaffold is a common motif in many drugs and drug candidates, owing to its ability to interact with biological targets in specific ways. Researchers have been investigating how different substituents on the aromatic ring can influence the potency and selectivity of bioactive molecules. The combination of a nitro group and a trifluoromethoxy group in 3-Nitro-2-(trifluoromethoxy)toluene provides a unique platform for designing novel therapeutic agents.

Recent studies have demonstrated that derivatives of 3-Nitro-2-(trifluoromethoxy)toluene exhibit promising biological activities. For example, certain analogs have shown anti-inflammatory properties by modulating enzymatic pathways involved in inflammation. Additionally, the fluorine atoms in the trifluoromethoxy group can enhance binding affinity to biological targets, leading to more effective drug candidates. These findings highlight the importance of carefully selecting substituents on aromatic rings to optimize pharmacological properties.

The synthesis of 3-Nitro-2-(trifluoromethoxy)toluene itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the nitration of 2-trifluoromethoxylbenzene followed by selective functionalization at the 3-position. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce both substituents in a single step. These synthetic strategies underscore the compound's significance as a building block in organic chemistry.

The electronic properties of 3-Nitro-2-(trifluoromethoxy)toluene are also worth mentioning. The nitro group and trifluoromethoxy group create a complex interplay of electronic effects across the benzene ring. This can be studied through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and electron paramagnetic resonance (EPR) spectroscopy. Understanding these electronic interactions is crucial for predicting reactivity and designing efficient synthetic routes.

In conclusion, 3-Nitro-2-(trifluoromethoxy)toluene (CAS No: 1261866-30-1) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it an excellent candidate for developing novel bioactive molecules. As research continues to uncover new applications for fluorinated aromatic compounds, 3-Nitro-2-(trifluoromethoxy)toluene is likely to remain at the forefront of chemical innovation.